Cas no 2228304-20-7 (1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228304-20-7
• MF: C₁₀H₁₁BrF₂N₂
• MW: 277.108548402786
• CID: 6023952
• PubChem ID: 165946131
• Update Time: 2025-06-09

1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1950611
• [1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutyl]methanamine
• 2228304-20-7

• Inchi： 1S/C10H11BrF2N2/c11-8-7(2-1-3-15-8)9(6-14)4-10(12,13)5-9/h1-3H,4-6,14H2
• InChI Key： CLUDJJSBMIRLDS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 276.00737g/mol
• Monoisotopic Mass: 276.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228304-20-7)

1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine, with the CAS number 2228304-20-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as bromopyridine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine is characterized by a bromopyridine ring and a difluorocyclobutyl moiety, which are both key functional groups contributing to its pharmacological profile. The presence of the bromine atom on the pyridine ring can enhance the compound's reactivity and binding affinity to specific biological targets, while the difluorocyclobutyl group imparts unique physical and chemical properties that can influence its pharmacokinetics and metabolic stability.

Recent studies have highlighted the potential of 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine has also been investigated. In vitro and in vivo studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it demonstrates low toxicity in animal models, which is a crucial factor for its potential clinical development.

The synthesis of 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine involves several steps that require precise control over reaction conditions to ensure high yield and purity. A typical synthetic route starts with the formation of the bromopyridine ring followed by the introduction of the difluorocyclobutyl group through a series of substitution and coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its large-scale production and commercialization.

In conclusion, 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228304-20-7) represents a promising candidate for further development in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive target for researchers aiming to develop new therapeutic agents for inflammatory diseases and cancer. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical applications.